Cas no 2228372-71-0 (1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228372-71-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5943402
• PubChem ID: 165881843
• Update Time: 2025-06-14

1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1764935
• 2228372-71-0
• 1-[(3-methoxy-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H16O3/c1-9-10(4-3-5-11(9)16-2)8-13(6-7-13)12(14)15/h3-5H,6-8H2,1-2H3,(H,14,15)
• InChI Key： FRPHDYSKUNPLFK-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C=2C)OC)CC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(3-Methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228372-71-0)

The compound 1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228372-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane carboxylic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6), suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID). These findings are particularly relevant given the ongoing need for safer and more effective anti-inflammatory agents.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. Researchers have identified specific binding interactions with target proteins, which may explain its observed bioactivity. These computational findings are being used to guide the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Additionally, long-term toxicity studies are needed to ensure its safety for therapeutic use. Ongoing research aims to address these gaps and explore the compound's potential in treating chronic inflammatory conditions and pain management.

In conclusion, 1-(3-methoxy-2-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228372-71-0) represents a promising candidate for drug development. Its unique chemical structure, combined with its demonstrated pharmacological effects, positions it as a valuable subject for future research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be critical to unlocking its full therapeutic potential.